Cas no 1264047-34-8 (3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264047-34-8
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 4692330
• Update Time: 2025-05-25

3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C14H16N2O4/c1-3-20-14(19)11-8-12(13(17)18)16(15-11)10-6-4-9(2)5-7-10/h4-7,12H,3,8H2,1-2H3,(H,17,18)
• InChI Key： YLGUODZYFIMOCW-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(=O)OCC)=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• Topological Polar Surface Area: 79.2

Additional information on 3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1264047-34-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their versatile properties and wide-ranging applications in drug discovery, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include an ethoxycarbonyl group at position 3 and a 4-methylphenyl group at position 1. Additionally, the compound features a carboxylic acid group at position 5. These functional groups contribute to the compound's unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors, making them promising candidates for therapeutic interventions. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against kinases involved in cancer progression. This suggests that 3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid could be explored for its potential as an anti-cancer agent.

In addition to its therapeutic applications, this compound has shown promise in agricultural settings. A study conducted by researchers at the University of California revealed that pyrazole derivatives can act as effective fungicides, protecting crops from fungal infections without adverse environmental impacts. The presence of the ethoxycarbonyl and carboxylic acid groups in this compound may enhance its ability to interact with fungal cell membranes, making it a valuable addition to sustainable agricultural practices.

The synthesis of 3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of substituents through nucleophilic substitution or coupling reactions. The exact synthetic pathway may vary depending on the starting materials and reaction conditions employed. Optimization of these conditions is crucial to ensure high yields and purity of the final product.

The physical properties of this compound, such as its melting point, solubility, and stability, are critical factors that influence its suitability for various applications. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy using molecular modeling techniques. For example, density functional theory (DFT) calculations have been used to study the electronic structure of this compound, providing insights into its reactivity and potential interactions with biological systems.

In terms of environmental impact, there is growing interest in understanding how compounds like 3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid behave in natural ecosystems. Biodegradation studies have shown that certain pyrazole derivatives can be metabolized by soil microorganisms, reducing their persistence in the environment. This makes them more eco-friendly compared to traditional synthetic chemicals that accumulate over time.

The integration of green chemistry principles into the synthesis and application of this compound is another area of active research. By designing processes that minimize waste and maximize resource efficiency, scientists aim to produce this compound in an environmentally sustainable manner. For instance, catalytic hydrogenation using renewable energy sources has been proposed as a greener alternative to traditional synthetic methods.

In conclusion, 3-(Ethoxycarbonyl)-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, with its unique structural features and diverse functional groups, represents a valuable molecule for both academic research and industrial applications. Its potential as a therapeutic agent, fungicide, and environmentally friendly chemical underscores its importance in contemporary scientific discourse. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing modern chemistry.